5-(4-Acetoxybenzylidene)thiazolidine-2,4-dione

• Molecular Formula: C12H9NO4S
• Molecular Weight: 263.27 g/mol
• IUPAC Name: [4-[(2,4-dioxo-1,3-thiazolidin-5-ylidene)methyl]phenyl] acetate
• InChI: InChI=1S/C12H9NO4S/c1-7(14)17-9-4-2-8(3-5-9)6-10-11(15)13-12(16)18-10/h2-6H,1H3,(H,13,15,16)
• InChI Key: AYESDWSJUSTNGT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=C(C=C1)C=C2C(=O)NC(=O)S2

Description

5-(4-Acetoxybenzylidene)thiazolidine-2,4-dione is a useful research compound. Its molecular formula is C12H9NO4S and its molecular weight is 263.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture comprising 200 g of p-hydroxybenzaldehyde, 229 g of thiazolidine-2,4-dione, 280 g of sodium acetate and 660 ml of dimethylacetamide was stirred at 150° for one hour. It was then cooled, and 540 ml of dimethylacetamide and 370 ml of acetic anhydride were added to the reaction mixture. The resulting mixture was then stirred at 50° C. for 1.5 hours, after which it was poured into water. The solid which precipitated was collected by filtration, washed with water, and dried over anhydrous sodium sulfate, to give 390 g of the title compound, melting at between 238° C. and 240° C.

Synthesis routes and methods II

Procedure details

A mixture comprising 200 g of -hydroxybenzaldehyde, 22 g of thiazolidine-2,4-dione, 280 g of sodium acetate and 660 ml of dimethylacetamide was stirred at 150° for 1 hour. It was then cooled, and 540 ml of dimethylacetamide and 370 ml of acetic anhydride were added to the reaction mixture. The resulting mixture was then stirred at 50° C. for 1.5 hours, after which it was poured into water. The solid which precipitated was collected by filtration, washed with water, and dried over anhydrous sodium sulfate, to give the title compound.